Cas no 86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-)

1,2-Benzenediamine, 4-(heptyloxy)- structure
86723-70-8 structure
Product name:1,2-Benzenediamine, 4-(heptyloxy)-
CAS No:86723-70-8
MF:C13H22N2O
MW:222.32658
CID:660798
PubChem ID:54795786

1,2-Benzenediamine, 4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(heptyloxy)-
    • 4-heptoxybenzene-1,2-diamine
    • 86723-70-8
    • 4-(HEPTYLOXY)BENZENE-1,2-DIAMINE
    • DTXSID70716782
    • Inchi: InChI=1S/C13H22N2O/c1-2-3-4-5-6-9-16-11-7-8-12(14)13(15)10-11/h7-8,10H,2-6,9,14-15H2,1H3
    • InChI Key: SIBLNZAGFBMKOP-UHFFFAOYSA-N
    • SMILES: CCCCCCCOC1=CC(=C(C=C1)N)N

Computed Properties

  • Exact Mass: 222.173213330g/mol
  • Monoisotopic Mass: 222.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61.3Ų

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